Cas no 850140-73-7 (Afatinib dimaleate)

• Product Name: Afatinib dimaleate
• CAS No: 850140-73-7
• MF: C₂₈H₂₉ClFN₅O₇
• MW: 602.01056933403
• MDL: MFCD25541582
• CID: 836685
• PubChem ID: 15606394
• Update Time: 2026-04-10

Afatinib dimaleate Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-[4-[(3-chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]- 6-quinazolinyl]-4-(dimethylamino)-, (2E)-, (2Z)-2-butenedioate (1:2)
• Afatinib dimaleate
• BIBW2992 DiMaleate
• (2E)-N-(4-[(3-chloro-4-fluorophenyl)amino]-7-{[(3S)-tetrahydrofuran-3-yl]oxy}quinazolin- 6-yl)-4-(dimethylamino)but-2-e...
• (2E)-N-(4-[(3-chloro-4-fluorophenyl)amino]-7-{[(3S)-tetrahydrofuran-3-yl]oxy}quinazolin- 6-yl)-4-(dimethylamino)but-2-en
• (2E)-N-(4-[(3-chloro-4-fluorophenyl)amino]-7-{[(3S)-tetrahydrofuran-3-yl]oxy}quinazolin- 6-yl)-4-(dimethylamino)but-2-enamide bis[hydrogen (2Z)-but-2-enedioate]
• (S,E)-N-(4-((3-Chloro-4-fluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide maleate
• (Z)-but-2-enedioic acid,(E)-N-[4-(3-chloro-4-fluoroanilino)-7-[(3S)-oxolan-3-yl]oxyquinazolin-6-yl]-4-(dimethylamino)but-2-enamide
• 2-Butenamide, N-[4-[(3-chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]- 6-quinazolinyl]-4-(dimethylamino)-,
• 2-Butenamide, N-[4-[(3-chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]- 6-quin...
• 2-Butenamide,N-[4-[(3-chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-, (2E)-, (2Z)-2-butenedioate (1:2)
• Afatinib (dimaleate)
• BIBW2992 Afatinib dimaleate
• BIBW2992-MA2
• BIBW2992
• FR-179643
• Afatinib
• Afatinib (diMaleate), BIBW2992
• Afatinib dimaleate (USAN)
• Afatinib maleate
• Afatinib maleate (JAN)
• BIBW 2992MA2
• BIBW-2992
• Gilotrif (TN)
• BIBW2992-MA2 (Afatinib dimaleate)
• But-2-enedioic acid;(E)-N-[4-(3-chloro-4-fluoroanilino)-7-[(3S)-oxolan-3-yl]oxyquinazolin-6-yl]-4-(d
• BIBW 2992 dimaleate
• AS-56967
• D09733
• USNRYVNRPYXCSP-JUGPPOIOSA-N
• (2E)-N-{4-[(3-chloro-4-fluorophenyl)amino]-7-[(3S)-tetrahydrofuran-3-yloxy]quinazolin-6-yl}-4-(dimethylamino)but-2-enamide di[(2Z)-but-2-enedioate]
• 850140-73-7
• AFATINIB DIMALEATE [WHO-DD]
• BIBW-2992 MA2
• Q27145677
• CS-1329
• V1T5K7RZ0B
• s7810
• (E)-4-Dimethylamino-But-2-Enoic Acid-(4-(3-Chloro-4-Fluoro-Phenylamino)-7-((S)-Tetra-Hydrofuran-3-Yloxy)-Quinazolin-6Yl)-Amide Dimaleate
• CHEBI:76003
• (2E)-N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide (2Z)-2-butenedioate (1:2) (9CI); Afatinib dimaleate; BIBW 2992MA2
• Giotrif (TN)
• EX-A065B
• BIBW-2992-MA2
• AFATINIB DIMALEATE [ORANGE BOOK]
• 2-Butenamide, N-(4-((3-chloro-4-fluorophenyl)amino)-7-(((3S)-tetrahydro-3-furanyl)oxy)- 6-quinazolinyl)-4-(dimethylamino)-, (2E)-, (2Z)-2-butenedioate (1:2)
• Afatinib Impurity F
• (2E)-N-(4-((3-Chloro-4-fluorophenyl)amino)-7-(((3S)-tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide bis(hydrogen (2Z)-but-2-enedioate)
• AFATINIB DIMALEATE [MI]
• CHEMBL2105712
• DTXSID701027713
• Giotrif
• (Z)-but-2-enedioic acid;(E)-N-[4-(3-chloro-4-fluoroanilino)-7-[(3S)-oxolan-3-yl]oxyquinazolin-6-yl]-4-(dimethylamino)but-2-enamide
• 2-Butenamide, N-(4-((3-chloro-4-fluorophenyl)amino)7-(((3S)-tetrahydro-3-furanyl)oxy)-6-quinazolinyl)-4-(dimethylamino)-,(2E)-, (2Z)-2-Butenedioate (1:2)
• 850140-73-7 (dimaleate)
• AFATINIB MALEATE [JAN]
• BIBW-2992MA2
• BIBW2992 MA2
• (S,E)-N-(4-((3-chloro-4-fluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide dimaleate
• Afatinib dimaleate [USAN]
• (2E)-N-(4-((3-Chloro-4-fluorophenyl)amino)-7-(((3S)-tetrahydrofuran-3-yl)oxy)quinazolin- 6-yl)-4-(dimethylamino)but-2-enamide bis(hydrogen (2Z)-but-2-enedioate)
• 2-butenamide, N-(4-((3-chloro-4-fluorophenyl)amino)-7-(((3S)-tetrahydro-3-furanyl)oxy)-6-quinazolinyl)-4-(dimethylamino)-, (2e)-, (2Z)-2-butenedioate (1:2)
• BA162012
• CCG-270401
• HY-10261A
• AC-26080
• UNII-V1T5K7RZ0B
• AKOS025401819
• BIBW2992-MA2 (Afatinib dimaleate)?
• Gilotrif
• Afatinib (BIBW2992) Dimaleate
• (2E)-N-(4-((3-chloro-4-fluorophenyl)amino)-7-((3S)-tetrahydrofuran-3-yloxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide di((2Z)-but-2-enedioate)
• AFATINIB DIMALEATE [VANDF]

• MDL： MFCD25541582
• Inchi： 1S/C24H25ClFN5O3.C4H4O4/c1-31(2)8-3-4-23(32)30-21-11-17-20(12-22(21)34-16-7-9-33-13-16)27-14-28-24(17)29-15-5-6-19(26)18(25)10-15;5-3(6)1-2-4(7)8/h3-6,10-12,14,16H,7-9,13H2,1-2H3,(H,30,32)(H,27,28,29);1-2H,(H,5,6)(H,7,8)/b4-3+;2-1-/t16-;/m0./s1
• InChI Key： LIENDGDDWJRJLO-WFFUCRSMSA-N
• SMILES： C(/C(=O)O)=C/C(=O)O.N(C1C=CC(F)=C(Cl)C=1)C1=NC=NC2=CC(=C(C=C12)NC(=O)/C=C/CN(C)C)O[C@@H]1COCC1

Computed Properties

• Exact Mass: 717.18500
• Monoisotopic Mass: 717.1849127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 50
• Rotatable Bond Count: 12
• Complexity: 821
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 238

Experimental Properties

• Color/Form: Powder
• PSA: 241.30000
• LogP: 4.53600

Afatinib dimaleate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Afatinib dimaleate

Chemical and Pharmacological Profile of Afatinib Dimaleate (CAS No. 850140-73-7)

Afatinib dimaleate (CAS No. 850140-73-7) is a potent irreversible tyrosine kinase inhibitor (TKI) targeting the epidermal growth factor receptor (EGFR) family, specifically designed for oncology applications in non-small cell lung cancer (NSCLC). This compound, chemically characterized as N-(quinazolin-4-yl)-N-(cyclohexylmethyl)amine maleate salt, represents a critical advancement in targeted cancer therapy due to its unique mechanism of action and clinical efficacy profile.

The molecular structure of Afatinib dimaleate (CAS 850140-73-7) comprises a quinazoline core linked to a cyclohexylmethyl group, enabling covalent binding to the ATP-binding pocket of EGFR tyrosine kinases. This irreversible inhibition selectively blocks mutant EGFR variants (e.g., exon 19 deletions and L858R mutations) while maintaining activity against HER2 and HER4 receptors, distinguishing it from reversible TKIs like gefitinib or erlotinib. Recent crystallographic studies published in Nature Structural & Molecular Biology (2023) revealed novel insights into its allosteric modulation effects on EGFR dimerization states, enhancing understanding of its broad-spectrum activity.

Clinical trials demonstrate remarkable efficacy in patients with afatinib-sensitive EGFR mutations, achieving progression-free survival rates exceeding 11 months in first-line settings according to Phase III LUX-Lung 6/7 trials updated in Lancet Oncology (2022). A landmark study by the European Society for Medical Oncology (ESMO 2023) further validated its role in pre-treated populations with acquired T790M resistance through combination therapies with osimertinib, demonstrating synergistic effects that prolonged overall survival by 6–8 months compared to monotherapy regimens.

Pharmacokinetic analysis confirms high oral bioavailability (~69%) with linear dose-response relationships observed up to 60 mg/day dosing regimens. Metabolism occurs primarily via CYP3A4 enzymes, necessitating cautious co-administration with strong CYP inducers/inhibitors as highlighted in recent FDA drug interaction guidelines (August 2023). The maleate salt formulation enhances aqueous solubility compared to free base forms, optimizing gastrointestinal absorption and minimizing inter-patient variability.

Emerging research from the Cancer Discovery journal (July 2024) identifies novel biomarkers predicting response rates: plasma-derived circulating tumor DNA (ctDNA) levels correlating with EGFR mutation burden now guide personalized dosing strategies. Additionally, preclinical models demonstrate afatinib's antiangiogenic properties through VEGF signaling suppression, suggesting potential applications in combination with bevacizumab for brain metastasis management—a breakthrough validated in Phase Ib trials involving Asian NSCLC cohorts.

Safety profiles remain favorable compared to chemotherapy regimens, though common adverse events include diarrhea (<95% incidence), rash (<85%), and paronychia (<65%). Dose interruptions or reductions using protocols outlined in the NCCN Guidelines Version 6.2024 effectively manage these toxicities without compromising efficacy outcomes. Notably, recent pharmacogenomic studies link UGT1A1 polymorphisms to toxicity severity, enabling genotype-guided dosing algorithms currently under clinical evaluation.

The structural stability of afatinib dimaleate CAS No. 850140-73-7 ensures consistent potency across storage conditions (-2°C to +8°C), validated through accelerated stability testing per ICH Q1A(R2) guidelines over three-year periods. This stability contributes significantly to its global adoption as a first-line therapy option approved by regulatory bodies including FDA (PMDA Approval Code: JZP9AA), EMA (EMA/CHMP/69996/2016), and China's NMPA since late-phase trial confirmations in late-stage populations.

Ongoing Phase IV trials investigating afatinib's immunomodulatory effects via PD-L1 expression modulation have shown promising results in checkpoint inhibitor-resistant subtypes when combined with atezolizumab—a combination now under fast-track review by the FDA for second-line indications following interim data presented at ASCO 2024 Annual Meeting. These developments underscore its evolving role beyond traditional TKI applications into immuno-oncology paradigms.

Afatinib's pharmacoeconomic advantages emerge from cost-effectiveness analyses comparing it to third-generation TKIs like osimertinib across global healthcare systems: incremental cost-effectiveness ratios below $15k/QALY thresholds were reported for several European markets based on real-world evidence published in Eur J Health Econ. This economic viability coupled with robust clinical outcomes positions it as a cornerstone treatment option within precision oncology frameworks.